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The table below summarizes specific problems you might encounter during research protocols and how to

resolve them [1].

Issue Category Specific Problem Solution for Researchers

General System
& Startup

Apps/features missing or
unavailable.

Verify iQ appliance model capabilities; Check Apps
Library; Sign out of SMART Account to see all settings

[1].

iQ apps do not appear on

display startup.

Check input source is set to iQ appliance; Allow up to a

minute for startup/update; For unresponsive system,
power cycle (off, unplug 30s) [1].

Software &
Updates

USB drive update
process doesn't start.

Confirm USB is FAT32 formatted; Do not rename or
unzip the update file; Ensure file is in USB root

directory; Use correct USB port on display frame or iQ
appliance [1].

Annotation &
Input

Annotations only work in
Browser and Screen

Share apps.

This is expected behavior; Only Browser and Screen
Share apps currently support ink and annotations [1].
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Issue Category Specific Problem Solution for Researchers

Display &
Connectivity

No content from HDMI
output.

Verify connected device supports HDCP; Check
computer resolution/refresh rate settings (e.g.,

1920x1080 at 60Hz) [1].

No touch interactivity

from connected
computer.

Ensure USB cable is secure; Use USB 2.0 cable;

Update SMART Product Drivers on computer; Avoid
USB extenders (use cable <5m) [1].

Account & Data SMART Notebook files
not syncing to display's

Files library.

Ensure SMART Account email is provisioned in SMART
Admin Portal; File sync isn't available with product key

activation [1].

For problems not listed, you can search the Knowledge base or contact SMART support directly [1].

Experimental Protocol and Data Management Workflow

To help visualize a robust experimental workflow on the iQ 3 platform, particularly for managing data

collection and analysis, here is a diagram that outlines the key stages. This workflow emphasizes data

integrity and multi-modal analysis, which are critical in research and drug development.
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Start: Define Research Objective

Survey Programming &
Question Import

Multi-Channel Design
(Web, Mobile, Paper)

Automated Translation
(44+ Languages)

Apply Advanced
Display Logic

Multi-Channel
Distribution

Real-Time Data
Collection

Quantitative Analysis:
Descriptive Stats, Tables, Graphs

Qualitative Text Analysis:
Thematic & Sentiment AI

Data Visualization:
Dashboards & Reports

End: Insight Generation
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Click to download full resolution via product page

The diagram illustrates a data collection and analysis workflow. Key features of the DOT script ensure

clarity and accessibility for research use:

Color Contrast: The fontcolor is explicitly set to white (#FFFFFF) on colored nodes (e.g.,
#34A853, #EA4335) and dark (#202124) on light backgrounds (#FBBC05) to maintain high

readability [2].
Label Positioning: The labeldistance=2.5 on edge attributes ensures that text labels are

positioned clearly away from the nodes [3].
Filled Styles: The style="filled" node attribute is required for the fillcolor to be visible [2].

Getting Further Help

The official SMART support site is your primary resource for the most current information. I recommend the

following steps for efficient troubleshooting:

Check for Updates: Software updates often resolve known bugs. Regularly check for new iQ system
software versions on the SMART website [1].

Use Specific Resources: The support site has dedicated troubleshooting pages for specific display
models (e.g., 7000R Pro, 6000S Pro). Use these for hardware-specific issues [1].

Contact Support: When standard troubleshooting fails, contact SMART support. Providing details
like your iQ appliance model (AM30, AM40, etc.) and software version will help them assist you faster

[4] [1].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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4. - Support iQ 3 [support.smarttech.com]

To cite this document: Smolecule. [Common iQ 3 Issues and Solutions for Research Environments].

Smolecule, [2026]. [Online PDF]. Available at: [https://www.smolecule.com/products/b1944062#iq-3-

optimizing-research-protocols]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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